Aurora kinase inhibitor-13

• Molecular Formula: C20H20N4O5S
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C20H20N4O5S/c1-3-20(4-2)17(27)23(18(28)22-20)10-16(26)29-11-12-9-15(25)24-13-7-5-6-8-14(13)30-19(24)21-12/h5-9H,3-4,10-11H2,1-2H3,(H,22,28)
• InChIKey: BUGRRQSZUDQNKE-UHFFFAOYSA-N

Aurora Kinase Inhibitor-13 (Compound 2): A Defined Research-Grade Aurora A Kinase Inhibitor with Documented Biochemical Activity

Aurora kinase inhibitor-13 (also designated Compound 2; CAS 792965-51-6) is a synthetic small-molecule inhibitor targeting Aurora kinase A, a serine/threonine kinase essential for mitotic spindle assembly and chromosome segregation . With a molecular formula of C20H20N4O5S and a molecular weight of 428.5 g/mol, this compound represents an ATP-competitive inhibitor of the Aurora A kinase domain . The inhibitor is commercially available as a research reagent for in vitro biochemical and cellular studies. Its documented inhibitory activity against Aurora kinase A (IC50 = 2.3 μM) places it within a distinct potency tier relative to nanomolar-range clinical candidates .

1

ATP-competitive Aurora A kinase inhibitor for cell-free biochemical assays

2

Defined micromolar potency tier for dose-response calibration studies

3

Structurally distinct chemotype (WAY-636900) for scaffold-hopping comparator studies

Critical Differentiators for Aurora Kinase Inhibitor-13: Why Interchanging In-Class Aurora Inhibitors Compromises Experimental Reproducibility and Biological Interpretation

The Aurora kinase inhibitor landscape encompasses compounds spanning at least four orders of magnitude in potency and exhibiting starkly divergent isoform selectivity profiles. Widely used clinical-stage inhibitors such as alisertib (MLN8237) and barasertib (AZD1152-HQPA) operate at picomolar to low nanomolar IC50 ranges with >200-fold to >3,000-fold isoform selectivity, respectively [1]. In contrast, Aurora kinase inhibitor-13 exhibits micromolar potency (IC50 = 2.3 μM) against Aurora A—a differential of approximately 500- to 6,200-fold relative to these clinical comparators . This potency gap is non-trivial: substituting a nanomolar inhibitor for a micromolar tool compound fundamentally alters experimental parameters including achievable target engagement thresholds, off-target kinase exposure windows, and cellular phenotype interpretation. Furthermore, the absence of published Aurora B/C inhibitory data or kinome-wide selectivity profiling for Aurora kinase inhibitor-13 precludes any assumption of isoform selectivity comparable to that of extensively characterized reference compounds [2]. For researchers requiring a defined, lower-potency Aurora A inhibitor—whether for dose-response calibration studies, resistance mechanism elucidation, or as a less potent comparator in structure-activity relationship (SAR) analyses—Aurora kinase inhibitor-13 fulfills a distinct experimental niche that cannot be satisfied by simply diluting a nanomolar inhibitor.

Potency Tier Mismatch

Micromolar potency (IC50 2.3 μM) is not interchangeable with nanomolar clinical-stage inhibitors (e.g., alisertib IC50 1.2 nM); target-engagement thresholds may shift dramatically.

Isoform Selectivity Gap

Absence of Aurora B/C inhibition data prevents direct replacement of tools with defined isoform selectivity profiles; pan-Aurora or selective B/C activity cannot be assumed.

Cellular Pharmacology Unknown

No published cellular antiproliferative or permeability data exist; intracellular target engagement cannot be inferred from biochemical IC50 alone.

• [1] Taiclone. Barasertib-HQPA (AZD1152-HQPA) Technical Datasheet. Catalog No. TCSC0163. View Source
• [2] de Groot CO, Hsia JE, Anzola JV, et al. A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Frontiers in Oncology. 2015;5:285. View Source

Quantitative Differentiator Analysis: Aurora Kinase Inhibitor-13 Versus Clinical-Grade Aurora A Inhibitors

Biochemical Potency Differential: Aurora Kinase Inhibitor-13 Displays ~500- to 1,900-Fold Lower Aurora A Inhibitory Potency Relative to Clinical-Stage Aurora A Inhibitors

Aurora kinase inhibitor-13 exhibits an IC50 of 2.3 μM (2,300 nM) against Aurora kinase A in a cell-free biochemical assay . This represents substantially lower potency compared to clinical-stage Aurora A-selective inhibitors. Alisertib (MLN8237), a Phase 3 clinical candidate, demonstrates an IC50 of 1.2 nM against Aurora A—a differential of approximately 1,917-fold higher potency . Similarly, the clinical candidate tozasertib (VX-680) exhibits a Kiapp of 0.6 nM against Aurora A, representing approximately 3,833-fold higher potency . The pan-Aurora inhibitor PHA-680632 demonstrates an IC50 of 27 nM against Aurora A—an 85-fold higher potency than Aurora kinase inhibitor-13 [1]. Even the moderately selective Aurora inhibitor ZM447439, with reported Aurora A IC50 values in the 100-400 nM range, exhibits approximately 6- to 23-fold higher potency [2]. This defined micromolar potency distinguishes Aurora kinase inhibitor-13 as a lower-activity tool compound suitable for experimental contexts where sub-micromolar potency is either unnecessary or potentially confounding.

Biochemical Potency

Cross-study comparable

IC50 = 2.3 μM vs. 1.2 nM (alisertib)

Supports defined micromolar tool compound selection for dose-response calibration.

1,917-fold lower potency than alisertib in cell-free ATP-competitive assays.

Evidence Dimension	Aurora A kinase inhibitory potency (IC50/Ki)
Target Compound Data	IC50 = 2.3 μM (2,300 nM)
Comparator Or Baseline	Alisertib: IC50 = 1.2 nM; Tozasertib: Ki = 0.6 nM; PHA-680632: IC50 = 27 nM; ZM447439: IC50 = 100-400 nM
Quantified Difference	1,917-fold lower vs. alisertib; 3,833-fold lower vs. tozasertib; 85-fold lower vs. PHA-680632; 6- to 23-fold lower vs. ZM447439
Conditions	Cell-free biochemical kinase assays (ATP-competitive inhibition)

Why This Matters

The micromolar potency tier defines a distinct operational window for dose-response studies and may reduce confounding effects observed with picomolar/nanomolar inhibitors in certain cellular contexts.

• [1] Soncini C, Carpinelli P, Gianellini L, et al. PHA-680632, a novel Aurora kinase inhibitor with potent antitumoral activity. Clinical Cancer Research. 2006;12(13):4080-4089. View Source
• [2] Ditchfield C, Johnson VL, Tighe A, et al. Aurora B couples chromosome alignment with anaphase by targeting BubR1, Mad2, and Cenp-E to kinetochores. Journal of Cell Biology. 2003;161(2):267-280. View Source

Alternative Chemical Nomenclature and Supplier Identification: Aurora Kinase Inhibitor-13 Cross-References as WAY-636900

Aurora kinase inhibitor-13 (CAS 792965-51-6) is also cataloged under the synonym WAY-636900 across multiple commercial suppliers . The compound maintains consistent molecular identity across vendors: molecular formula C20H20N4O5S, molecular weight 428.46-428.5 g/mol [1]. This cross-referencing is critical for procurement traceability, as the compound appears under different primary identifiers across vendor databases. Researchers seeking this specific chemical entity should verify both CAS number (792965-51-6) and the alternative designation WAY-636900 when comparing quotes, specifications, or prior literature references. In contrast, clinical-stage Aurora inhibitors such as alisertib (MLN8237) and barasertib (AZD1152) have undergone extensive structural optimization and do not share chemical series relationships with WAY-636900—they represent entirely distinct chemotypes developed through independent medicinal chemistry programs [2].

Chemical Identity

Supporting evidence

Compound 2 = WAY-636900; CAS 792965-51-6

Enables cross-vendor procurement traceability.

Verify CAS and synonym when comparing quotes or prior literature.

Evidence Dimension	Chemical identity and nomenclature cross-referencing
Target Compound Data	Aurora kinase inhibitor-13 = Compound 2 = WAY-636900; CAS 792965-51-6; MW 428.5 g/mol
Comparator Or Baseline	Alisertib: MLN8237, CAS 1028486-01-2, MW 518.8 g/mol; Barasertib: AZD1152, CAS 722543-31-9; distinct chemotypes
Quantified Difference	No chemical series relationship; distinct molecular scaffolds and developmental lineages
Conditions	Chemical database and vendor catalog cross-referencing

Why This Matters

Accurate compound identification via alternative nomenclature prevents procurement errors and ensures experimental reproducibility when referencing prior studies that used WAY-636900.

• [1] Adooq Bioscience. Aurora kinase inhibitor-13 Product Datasheet. Catalog No. A37412. CAS 792965-51-6. View Source
• [2] Bavetsias V, Linardopoulos S. Aurora Kinase Inhibitors: Current Status and Outlook. Frontiers in Oncology. 2015;5:278. View Source

Isoform Selectivity Profile: Aurora Kinase Inhibitor-13 Lacks Documented Aurora B or Aurora C Inhibitory Activity

Published vendor documentation for Aurora kinase inhibitor-13 reports only Aurora A inhibitory activity (IC50 = 2.3 μM), with no Aurora B or Aurora C IC50 values disclosed . This contrasts with extensively characterized Aurora inhibitors for which comprehensive isoform selectivity data exist. Barasertib (AZD1152-HQPA) demonstrates >3,000-fold selectivity for Aurora B (IC50 = 0.37 nM) over Aurora A (IC50 = 1,368 nM) [1]. Alisertib (MLN8237) exhibits >200-fold selectivity for Aurora A (IC50 = 1.2 nM) over Aurora B . The pan-Aurora inhibitor PHA-680632 inhibits all three isoforms with IC50 values of 27 nM (Aurora A), 135 nM (Aurora B), and 120 nM (Aurora C) [2]. The absence of published Aurora B/C inhibition data for Aurora kinase inhibitor-13 should not be interpreted as evidence of isoform selectivity; rather, it represents a significant data gap that must be considered when designing experiments requiring defined isoform-specific pharmacology. Researchers requiring controlled Aurora B inhibition or dual Aurora A/B targeting should select alternative tools with documented isoform profiles [3].

Isoform Selectivity

Class-level inference

Aurora B/C data: Not reported

Isoform selectivity profile requires independent validation.

Comparators have defined ratios (>200-fold); absence of data does not imply selectivity.

Evidence Dimension	Aurora kinase isoform selectivity documentation
Target Compound Data	Aurora A IC50 = 2.3 μM; Aurora B and C: no published data
Comparator Or Baseline	Barasertib: Aurora B IC50 = 0.37 nM, >3,000-fold selective over Aurora A; Alisertib: Aurora A IC50 = 1.2 nM, >200-fold selective over Aurora B; PHA-680632: Aurora A/B/C IC50 = 27/135/120 nM
Quantified Difference	Isoform selectivity data absent for target compound; comparators have defined selectivity ratios spanning 200-fold to >3,000-fold
Conditions	Cell-free biochemical kinase inhibition assays

Why This Matters

The absence of Aurora B/C inhibition data restricts Aurora kinase inhibitor-13 to applications where isoform selectivity is not a critical experimental variable.

• [1] Taiclone. Barasertib-HQPA (AZD1152-HQPA) Technical Datasheet. Catalog No. TCSC0163. View Source
• [2] Soncini C, Carpinelli P, Gianellini L, et al. PHA-680632, a novel Aurora kinase inhibitor with potent antitumoral activity. Clinical Cancer Research. 2006;12(13):4080-4089. View Source
• [3] de Groot CO, Hsia JE, Anzola JV, et al. A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Frontiers in Oncology. 2015;5:285. View Source

Structural Provenance: Aurora Kinase Inhibitor-13 Originates from Distinct Chemical Series Unrelated to Clinical Aurora Inhibitor Scaffolds

Aurora kinase inhibitor-13 (WAY-636900) possesses the molecular formula C20H20N4O5S and a SMILES string indicating a sulfonamide-containing heterocyclic scaffold [1]. This chemical architecture is structurally distinct from the major clinical Aurora inhibitor chemotypes: alisertib (a benzoic acid-derived scaffold, C27H30N4O4), barasertib (a quinazoline-based structure, C26H30N7O6P), tozasertib (a pyrimidine-thiazole scaffold, C23H28N8OS), and PHA-680632 (a pyrrolo-pyrazole scaffold, C28H31N7O3) [2]. The distinct chemical scaffold of Aurora kinase inhibitor-13 may confer differential binding mode characteristics, physicochemical properties, and off-target kinase interaction profiles compared to extensively optimized clinical candidates. However, no published co-crystal structures or molecular docking studies exist to define the precise ATP-binding pocket interactions of Aurora kinase inhibitor-13. This structural divergence underscores that Aurora kinase inhibitor-13 represents a distinct chemical starting point rather than a derivative of optimized clinical inhibitor series [3].

Scaffold Origin

Class-level inference

Sulfonamide-containing heterocycle; distinct from clinical chemotypes

Supports scaffold-hopping comparator studies.

No co-crystal structures published; binding mode differs from alisertib/barasertib series.

Evidence Dimension	Chemical scaffold and molecular architecture
Target Compound Data	C20H20N4O5S; sulfonamide-containing heterocyclic scaffold (WAY-636900 chemotype)
Comparator Or Baseline	Alisertib: C27H30N4O4 (benzoic acid scaffold); Barasertib: C26H30N7O6P (quinazoline scaffold); Tozasertib: C23H28N8OS (pyrimidine-thiazole scaffold); PHA-680632: C28H31N7O3 (pyrrolo-pyrazole scaffold)
Quantified Difference	No scaffold homology; distinct chemical series with independent medicinal chemistry origins
Conditions	Chemical structure analysis; no co-crystal structures published for target compound

Why This Matters

Structural divergence from clinical Aurora inhibitors positions Aurora kinase inhibitor-13 as a comparator tool for scaffold-hopping studies or for validating target engagement mechanisms independent of clinical chemotypes.

• [1] Adooq Bioscience. Aurora kinase inhibitor-13 Product Datasheet. Catalog No. A37412. CAS 792965-51-6. View Source
• [2] Bavetsias V, Linardopoulos S. Aurora Kinase Inhibitors: Current Status and Outlook. Frontiers in Oncology. 2015;5:278. View Source
• [3] Pollard JR, Mortimore M. Discovery and development of aurora kinase inhibitors as anticancer agents. Journal of Medicinal Chemistry. 2009;52(9):2629-2651. View Source

Data Gap Advisory: Cellular Antiproliferative Activity and In Vivo Pharmacokinetic Data Not Available for Aurora Kinase Inhibitor-13

No published cellular IC50 values, antiproliferative activity data, or in vivo pharmacokinetic parameters are currently available for Aurora kinase inhibitor-13 in peer-reviewed literature or vendor documentation . This contrasts with extensively characterized Aurora inhibitors: alisertib demonstrates cellular antiproliferative IC50 values ranging from 15-469 nM across multiple myeloma cell lines [1]; tozasertib exhibits cytotoxicity IC50 of approximately 300 nM in BaF3 cells ; barasertib inhibits SCLC cell line growth with IC50 values <50 nM [2]. Additionally, clinical-stage inhibitors have defined in vivo PK parameters including oral bioavailability (alisertib: ~30-40% in rodents), plasma half-life, and volume of distribution [3]. The absence of cellular and in vivo characterization data for Aurora kinase inhibitor-13 represents a significant limitation for researchers requiring validated cellular potency or predictable in vivo behavior. This compound is best suited to in vitro biochemical applications where cellular permeability and metabolic stability are not required or where these properties are the subject of independent investigation .

Cellular/In Vivo Data

Data to verify

No published cellular IC50 or PK parameters

Restricts current utility to in vitro biochemical applications.

Cellular permeability and target engagement not experimentally validated.

Evidence Dimension	Availability of cellular and in vivo pharmacological data
Target Compound Data	No published cellular antiproliferative IC50 or in vivo PK data
Comparator Or Baseline	Alisertib: cellular IC50 = 15-469 nM in MM cells, oral bioavailability ~30-40%; Tozasertib: cellular IC50 ~300 nM; Barasertib: cellular IC50 <50 nM in SCLC
Quantified Difference	Complete absence of cellular/in vivo characterization for target compound; comparators have extensive preclinical and clinical datasets
Conditions	Peer-reviewed literature and vendor technical documentation

Why This Matters

The data gap restricts Aurora kinase inhibitor-13 to in vitro biochemical applications; researchers requiring cellular activity or in vivo utility must select alternative tools.

• [1] Görgün G, Calabrese E, Hideshima T, et al. A novel Aurora-A kinase inhibitor MLN8237 induces cytotoxicity and cell-cycle arrest in multiple myeloma. Blood. 2010;115(25):5202-5213. View Source
• [2] Helfrich BA, Kim J, Gao D, et al. Barasertib (AZD1152), a Small Molecule Aurora B Inhibitor, Inhibits the Growth of SCLC Cell Lines In Vitro and In Vivo. Molecular Cancer Therapeutics. 2016;15(10):2314-2322. View Source
• [3] Manfredi MG, Ecsedy JA, Chakravarty A, et al. Characterization of alisertib (MLN8237), an investigational small-molecule inhibitor of aurora A kinase using novel in vivo pharmacodynamic assays. Clinical Cancer Research. 2011;17(24):7614-7624. View Source

Optimal Research Applications for Aurora Kinase Inhibitor-13 Based on Defined Potency Tier and Characterization Profile

In Vitro Biochemical Aurora A Kinase Inhibition Studies Requiring Defined Micromolar Potency

Aurora kinase inhibitor-13 is optimally deployed in cell-free Aurora A kinase activity assays where the experimental objective requires a compound with documented, reproducible micromolar potency (IC50 = 2.3 μM) . This potency tier enables dose-response curve construction across a 0.1-50 μM concentration range without the requirement for extreme dilution series or the risk of compound precipitation associated with very high concentrations. The defined IC50 value provides a reliable benchmark for kinase assay validation, inhibitor screening protocol development, or as a reference compound for normalizing inter-assay variability. Researchers should note that this compound is not suitable for cellular target engagement studies due to the absence of published cellular potency data .

Comparator Compound for Potency Tier Discrimination in Aurora Inhibitor Structure-Activity Relationship (SAR) Analyses

The 2.3 μM Aurora A IC50 of Aurora kinase inhibitor-13 positions it as a lower-potency reference point for SAR studies evaluating novel Aurora inhibitor chemotypes . When screening new chemical series, researchers can benchmark hit compounds against this defined micromolar standard to rapidly discriminate between weak inhibitors (IC50 > 2.3 μM) and those warranting further optimization. The structural divergence of the WAY-636900 scaffold from clinical Aurora inhibitor chemotypes (e.g., alisertib, barasertib, tozasertib) further supports its use as a chemically distinct comparator in scaffold-hopping campaigns or when validating that observed Aurora inhibition is not an artifact of a specific privileged scaffold .

Negative Control or Low-Affinity Probe in Aurora-Dependent Cellular Phenotype Validation

Given its micromolar potency and the absence of published Aurora B/C inhibitory activity data, Aurora kinase inhibitor-13 may serve as a less potent comparator in cellular assays designed to correlate Aurora A inhibition with specific phenotypic outcomes . When used alongside nanomolar Aurora A inhibitors (e.g., alisertib, IC50 = 1.2 nM), the 1,917-fold potency differential enables concentration-response correlation studies linking the degree of Aurora A inhibition to downstream cellular effects such as mitotic arrest, polyploidy, or apoptosis . Researchers should interpret cellular results with caution and include appropriate vehicle controls, as the compound's cellular permeability and intracellular target engagement have not been experimentally validated in published studies .

Procurement of a Defined Aurora A Inhibitor with Cross-Referenced Vendor Identification (WAY-636900)

For procurement specialists and laboratory managers, Aurora kinase inhibitor-13 (CAS 792965-51-6) represents a defined chemical entity with cross-vendor traceability under the synonym WAY-636900 . The consistent molecular formula (C20H20N4O5S) and molecular weight (428.5 g/mol) across multiple suppliers enable accurate quote comparison and supply chain verification. This compound is appropriate for laboratories that require an Aurora A inhibitor with published biochemical activity data for in vitro applications but do not require the extensive characterization, nanomolar potency, or defined in vivo pharmacology of clinical-stage alternatives. Researchers should verify supplier-provided certificates of analysis for purity specifications (typically ≥95-98%) prior to experimental use .

Application

Selection Property

Validation Focus

In vitro biochemical Aurora A kinase inhibition studies

Defined micromolar potency (IC50 2.3 μM)

Dose-response curve construction and inter-assay normalization

Potency-tier discrimination in SAR analyses

Lower-potency reference point

Hit triage and scaffold-hopping validation

Cellular phenotype correlation studies

Micromolar comparator probe

Concentration-response context with appropriate vehicle controls

Procurement with cross-vendor identification

CAS 792965-51-6 / WAY-636900 traceability

Certificate of analysis review for purity specifications